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Compound of Interest

Compound Name: JI130

Cat. No.: B608195

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of
the JI130 compound, a potent inhibitor of the cancer-associated transcription factor Hes1.
Adherence to these protocols is crucial for maintaining the compound's integrity and ensuring
reproducible experimental outcomes.

Compound Information
e |[UPAC Name: (E)-N-(2-(Allyloxy)phenethyl)-3-(7-methoxy-1H-indol-3-yl)acrylamide[1]

e Synonyms: JI-130[1]

e Mechanism of Action: JI130 functions as a stabilizer of the interaction between Hairy and
Enhancer of Split 1 (Hes1) and Prohibitin 2 (PHB2).[2] This stabilization occurs outside the
nucleus, leading to an induction of G2/M cell cycle arrest.[1] By inhibiting the transcriptional
repressor function of Hes1, JI130 has shown potential in managing pancreatic cancer.[2]

Proper Storage Conditions

The stability of the JI130 compound is contingent upon proper storage. Below is a summary of
recommended storage conditions for both the solid compound and solutions.
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Storage . Special
Form Duration .
Temperature Instructions
) Short-term (days to Store in a dry and
Solid (Powder) 0-4°C .
weeks) dark environment.[1]

Recommended for

maintaining long-term
Long-term (months to N )
-20°C stability.[1][2] Shelf life
years) )
is reported to be over

3 years.[1][2]

Aliquot to avoid
Stock Solution -20°C Up to 1 month repeated freeze-thaw
cycles.[2]

Recommended for
-80°C Up to 6 months long-term storage of

solutions.[2]

Note: The compound is stable for several weeks at ambient temperature, which is sufficient for
shipping purposes.[1]

Experimental Protocols

Preparation of Stock Solutions
JI130 is soluble in Dimethyl Sulfoxide (DMSO).[1]

Materials:

JI130 compound (solid)

Anhydrous, high-purity DMSO

Sterile, polypropylene microcentrifuge tubes

Ultrasonic bath (optional)

Warming block or water bath (optional)
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Protocol:

o Equilibrate the JI130 compound vial to room temperature before opening to prevent moisture
condensation.

e Based on the product's molecular weight (376.46 g/mol ), calculate the required mass of
JI130 to achieve the desired stock concentration (e.g., 10 mM).[1]

e Add the appropriate volume of fresh, anhydrous DMSO to the vial of JI130. The hygroscopic
nature of DMSO can affect solubility, so using a newly opened bottle is recommended.[2]

» To aid dissolution, sonication and gentle warming may be applied.[2]

e Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles.[2]

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2]

In Vitro Cell-Based Assay Protocol

This protocol provides a general workflow for assessing the effect of JI130 on cell proliferation.
Materials:

o Cancer cell line of interest (e.g., pancreatic cancer cell line)

o Complete cell culture medium

¢ JI130 stock solution (in DMSO)

o 96-well cell culture plates

o Cell proliferation assay reagent (e.g., MTT, WST-1)

o Plate reader

Protocol:
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o Seed the cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

e Prepare serial dilutions of the JI130 stock solution in a complete cell culture medium to
achieve the desired final concentrations. Include a vehicle control (DMSO) at the same final
concentration as the highest JI130 treatment.

e Remove the medium from the cells and add the medium containing the different
concentrations of JI130 or the vehicle control.

 Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours).

» At the end of the incubation period, assess cell viability using a suitable cell proliferation
assay according to the manufacturer's instructions.

» Measure the absorbance or fluorescence using a plate reader.

o Calculate the half-maximal inhibitory concentration (IC50) to determine the potency of JI130
in the chosen cell line.
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Caption: Mechanism of action of JI130.

Experimental Workflow for JI130 Cell Viability Assay
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Caption: Workflow for determining JI130's effect on cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]
e 2. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Application Notes and Protocols for JI130 Compound].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608195#proper-storage-conditions-for-ji130-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b608195?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/29425
https://www.medchemexpress.com/ji130.html
https://www.benchchem.com/product/b608195#proper-storage-conditions-for-ji130-compound
https://www.benchchem.com/product/b608195#proper-storage-conditions-for-ji130-compound
https://www.benchchem.com/product/b608195#proper-storage-conditions-for-ji130-compound
https://www.benchchem.com/product/b608195#proper-storage-conditions-for-ji130-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

